Cas no 2193065-53-9 (3-3-(ethoxycarbonyl)cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-3-(ethoxycarbonyl)cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2193065-53-9
• MF: C₂₅H₂₇NO₆
• MW: 437.48498749733
• CID: 6164542
• PubChem ID: 165605677
• Update Time: 2025-10-29

3-3-(ethoxycarbonyl)cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(ethoxycarbonyl)cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2193065-53-9
• EN300-1706985
• 3-[3-(ethoxycarbonyl)cyclobutyl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C25H27NO6/c1-2-31-24(29)16-11-15(12-16)13-22(23(27)28)26-25(30)32-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21-22H,2,11-14H2,1H3,(H,26,30)(H,27,28)
• InChI Key： BLGHTWJWAMZFJC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC(CC(C(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)=O

Computed Properties

• Exact Mass: 437.18383758g/mol
• Monoisotopic Mass: 437.18383758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 102Ų

Additional information on 3-3-(ethoxycarbonyl)cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-3-(ethoxycarbonyl)cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid and Its Significance in Modern Chemical Research

3-3-(ethoxycarbonyl)cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2193065-53-9, represents a compound of considerable interest in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways. The presence of multiple functional groups, including esters and amides, makes it a versatile building block for constructing more complex pharmacophores.

The compound's structure is notable for its cyclobutyl moiety, which introduces rigidity to the molecular scaffold. This rigidity can be advantageous in medicinal chemistry, as it may enhance binding affinity and selectivity when interacting with biological targets. Furthermore, the incorporation of a fluoren-9-yl moiety via a methoxycarbonyl (Moc) protecting group adds another layer of complexity, potentially influencing both the solubility and metabolic stability of derivatives.

In recent years, there has been growing interest in the development of novel amino acids and their derivatives as tools for modulating biological processes. 3-3-(ethoxycarbonyl)cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid fits into this broader category, offering a unique combination of structural features that may be exploited for therapeutic purposes. For instance, the Moc group provides a removable protecting group for the amine functionality, allowing synthetic chemists to introduce this building block into larger molecules with precision.

One of the most compelling aspects of this compound is its potential as a precursor for peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as susceptibility to proteolytic degradation. The cyclobutyl ring in 3-3-(ethoxycarbonyl)cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid can serve as a scaffold to replace linear peptide segments, thereby enhancing stability and bioavailability. This approach has been widely explored in the design of bioactive molecules targeting various disease pathways.

Recent advancements in computational chemistry have also highlighted the utility of this compound in virtual screening campaigns. The combination of rigid and flexible parts within its structure allows it to interact with diverse biological targets through multiple non-covalent interactions. Such features make it an attractive candidate for fragment-based drug discovery, where small molecules are screened against protein targets to identify lead compounds.

The fluoren-9-yl substituent is particularly noteworthy, as fluorinated aromatic rings are frequently employed in medicinal chemistry due to their ability to modulate pharmacokinetic properties. For example, fluorine atoms can increase metabolic stability by resisting oxidation and enhance binding affinity through electronic effects. The presence of this group in 3-3-(ethoxycarbonyl)cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid suggests that derivatives may exhibit improved pharmacological profiles compared to their non-fluorinated counterparts.

In terms of synthetic methodologies, this compound exemplifies the growing sophistication of modern organic synthesis. The preparation involves multi-step reactions that showcase advances in catalysis and protecting group strategies. For instance, the introduction of the Moc group requires careful optimization to ensure high yields and purity, often involving palladium-catalyzed cross-coupling reactions or other transition-metal-mediated processes.

The cyclobutyl ring itself presents unique synthetic challenges due to its strained geometry. However, recent developments in cycloaddition chemistry have provided new tools for constructing such motifs efficiently. These advances have enabled chemists to access a wider array of cycloalkane derivatives with tailored properties for pharmaceutical applications.

From a biological perspective, derivatives of 3-3-(ethoxycarbonyl)cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. For example, modifications to the carboxylic acid terminus can alter solubility while preserving bioactivity, making it possible to fine-tune pharmacokinetic parameters. Such flexibility is critical for translating laboratory discoveries into viable therapeutic agents.

The role of computational modeling in understanding molecular interactions cannot be overstated. By leveraging quantum mechanics-based methods such as density functional theory (DFT), researchers can predict how this compound might bind to biological targets at an atomic level. These predictions guide experimental efforts by highlighting key interaction points between the molecule and its intended receptor.

Moreover, green chemistry principles have influenced the synthesis of 3-(3-(ethoxycarbonyl)cyclobutyl)-2-{((9H-fluorenin)-9-ylmethoxy carb on y l ) amino } pro pan o ic ac id by promoting solvent-free reactions or using recyclable catalysts. Such approaches align with broader efforts to reduce environmental impact while maintaining high chemical yields and purity standards.

The future directions for research on this compound are multifaceted. Investigating its role as a scaffold for next-generation biologics remains an exciting prospect, particularly given recent successes in de novo protein design using peptidomimetics. Additionally, exploring its potential applications beyond traditional pharmaceuticals—such as in materials science or agrochemicals—could uncover unexpected utility.

In conclusion, 3 - 3 - ( eth o x y c ar b o n y l ) c y c l o b u t y l - 2 - { ( ( 9 H - f lu o r e n - 9 - y l ) m e t h o x y c a r b o n y l ) a m i n o } p r o p a n o i c ac i d stands as a testament to the ingenuity inherent in modern chemical synthesis and medicinal chemistry. Its complex structure offers numerous opportunities for innovation across multiple disciplines—from drug discovery to advanced materials engineering—and underscores the importance of interdisciplinary collaboration in pushing scientific boundaries forward.